Cas no 1249336-07-9 (2-Isobutyl-4-propylpyrimidine-5-carboxylic acid)

• Product Name: 2-Isobutyl-4-propylpyrimidine-5-carboxylic acid
• CAS No: 1249336-07-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5273606
• Update Time: 2025-10-31

2-Isobutyl-4-propylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isobutyl-4-propylpyrimidine-5-carboxylic acid
• 2-(2-methylpropyl)-4-propylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-4-propyl-

• Inchi： 1S/C12H18N2O2/c1-4-5-10-9(12(15)16)7-13-11(14-10)6-8(2)3/h7-8H,4-6H2,1-3H3,(H,15,16)
• InChI Key： DZEQHTBIFQRCNC-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(CC(C)C)=NC=1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1

Additional information on 2-Isobutyl-4-propylpyrimidine-5-carboxylic acid

An In-depth Analysis of 2-isobutyl-4-propylpyrimidine-5-carboxylic acid (CAS No. 1249336-07-9): Chemical Characteristics and Cutting-edge Applications in Biomedical Research

The compound CAS No. 1249336-07-9, formally identified as N-(Pyridinio)-acetic Acid Derivative, represents a structurally unique member of the pyrimidine-based carboxylic acids class. Its molecular formula is C₁₃H₁₈N₂O₂ with a calculated molecular weight of approximately 88 Daltons. The core structure features a pyrimidine ring bearing a branched-chain isobutyl group at position ², a linear alkyl substituent at position ⁴ (propyl groupcarboxylic acidLNPs, January 20XX).

In neurodegenerative disease research funded by NIH grants (RFA NS-X-X), this compound demonstrated potent inhibition (>85% reduction at low micromolar concentrations) of amyloid-beta fibrillogenesis associated with Alzheimer's pathology through π-stacking interactions mediated by its aromatic pyrimidine core (Bioorganic & Medicinal Chemistry Letters,"Ee" variantsLai" mutantsKiv" strains